ethyl 5-cyano-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate

• CAS RN: 98475-62-8
• Molecular Formula: C12H10N4O2
• Molecular Weight: 242.23 g/mol
• IUPAC Name: ethyl 5-cyano-1-pyridin-2-ylpyrazole-4-carboxylate
• InChI: InChI=1S/C12H10N4O2/c1-2-18-12(17)9-8-15-16(10(9)7-13)11-5-3-4-6-14-11/h3-6,8H,2H2,1H3
• InChI Key: HVBSFBWQHVGWCC-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(N(N=C1)C2=CC=CC=N2)C#N

Description

Ethyl 5-cyano-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate is a useful research compound. Its molecular formula is C12H10N4O2 and its molecular weight is 242.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 7.36 g of 5-chloro-1-(2-pyridinyl)-1H-pyrazole-4-carboxylic acid, ethyl ester, 3.2 g of sodium cyanide and 25 ml of DMF was heated at approximately 100° C. for 3 hours. The reaction mixture was cooled and poured into 300 ml of ice water. The precipitated solid was collected by filtration to afford 5.79 of solid. This material was recrystallized from ethanol to provide 4.72 g of 5-cyano-1-(2-pyridinyl)-1H-pyrazole-4-carboxylic acid, ethyl ester. mp=112°-114° C.